Dehydrocurvularin
Dehydrocurvularin
Dehydrocurvularin is a natural product found in Alternaria tomato, Neonectria ditissima, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
21178-57-4
VCID:
VC21241336
InChI:
InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3/b6-4+/t10-/m0/s1
SMILES:
CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
Molecular Formula:
C16H18O5
Molecular Weight:
290.31 g/mol
Dehydrocurvularin
CAS No.: 21178-57-4
Cat. No.: VC21241336
Molecular Formula: C16H18O5
Molecular Weight: 290.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dehydrocurvularin is a natural product found in Alternaria tomato, Neonectria ditissima, and other organisms with data available. |
|---|---|
| CAS No. | 21178-57-4 |
| Molecular Formula | C16H18O5 |
| Molecular Weight | 290.31 g/mol |
| IUPAC Name | (5S,9E)-13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),9,13,15-tetraene-3,11-dione |
| Standard InChI | InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3/b6-4+/t10-/m0/s1 |
| Standard InChI Key | AVIRMQMUBGNCKS-RWCYGVJQSA-N |
| Isomeric SMILES | C[C@H]1CCC/C=C/C(=O)C2=C(CC(=O)O1)C=C(C=C2O)O |
| SMILES | CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O |
| Canonical SMILES | CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator